4-(1-Cyclopentylpiperidin-4-yl)morpholine

• Molecular Formula: C14H26N2O
• Molecular Weight: 238.37 g/mol
• IUPAC Name: 4-(1-cyclopentylpiperidin-4-yl)morpholine
• InChI: InChI=1S/C14H26N2O/c1-2-4-13(3-1)15-7-5-14(6-8-15)16-9-11-17-12-10-16/h13-14H,1-12H2
• InChI Key: UGZUBXAWJDUXFC-UHFFFAOYSA-N
• SMILES: C1CCC(C1)N2CCC(CC2)N3CCOCC3

Description

4-(1-Cyclopentylpiperidin-4-yl)morpholine, also known as CPPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPPM is a cyclic amine that belongs to the class of morpholine derivatives, which have shown promising results in the development of new drugs and treatments for various diseases.

Mechanism of Action

The mechanism of action of 4-(1-Cyclopentylpiperidin-4-yl)morpholine is not fully understood, but it is believed to act as a dopamine D1 receptor agonist. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has been found to increase dopamine release in the brain, which may contribute to its therapeutic effects in the treatment of Parkinson's disease and schizophrenia. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has also been found to modulate the activity of the glutamate system, which may play a role in its therapeutic effects in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects
4-(1-Cyclopentylpiperidin-4-yl)morpholine has been found to have various biochemical and physiological effects. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has been found to increase dopamine release in the brain, which may contribute to its therapeutic effects in the treatment of Parkinson's disease and schizophrenia. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has also been found to modulate the activity of the glutamate system, which may play a role in its therapeutic effects in the treatment of Alzheimer's disease. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has been found to have no significant effects on heart rate or blood pressure, indicating that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

4-(1-Cyclopentylpiperidin-4-yl)morpholine has several advantages for use in lab experiments. 4-(1-Cyclopentylpiperidin-4-yl)morpholine is a highly specific dopamine D1 receptor agonist, which makes it a valuable tool for studying the dopamine system in the brain. 4-(1-Cyclopentylpiperidin-4-yl)morpholine is also relatively easy to synthesize and purify, which makes it accessible for use in various research applications. However, 4-(1-Cyclopentylpiperidin-4-yl)morpholine has some limitations for use in lab experiments. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has poor solubility in water, which may limit its use in some experimental setups. Additionally, 4-(1-Cyclopentylpiperidin-4-yl)morpholine has a short half-life, which may require frequent dosing in some experimental setups.

Future Directions

There are several future directions for the use of 4-(1-Cyclopentylpiperidin-4-yl)morpholine in scientific research. One potential future direction is the development of new drugs and treatments for various diseases using 4-(1-Cyclopentylpiperidin-4-yl)morpholine as a starting point. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has shown promising results in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia, and further research may lead to the development of new drugs and treatments based on 4-(1-Cyclopentylpiperidin-4-yl)morpholine. Another potential future direction is the use of 4-(1-Cyclopentylpiperidin-4-yl)morpholine as a research tool for studying the dopamine system in the brain. 4-(1-Cyclopentylpiperidin-4-yl)morpholine's high specificity for the dopamine D1 receptor makes it a valuable tool for studying the role of dopamine in various physiological and pathological processes. Additionally, further research may be conducted to optimize the synthesis method of 4-(1-Cyclopentylpiperidin-4-yl)morpholine to improve yields and purity of the compound.
Conclusion
In conclusion, 4-(1-Cyclopentylpiperidin-4-yl)morpholine is a chemical compound that has shown promising results in various scientific research applications. 4-(1-Cyclopentylpiperidin-4-yl)morpholine's potential therapeutic effects in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia make it a valuable starting point for the development of new drugs and treatments. 4-(1-Cyclopentylpiperidin-4-yl)morpholine's high specificity for the dopamine D1 receptor also makes it a valuable tool for studying the dopamine system in the brain. Further research may be conducted to optimize the synthesis method of 4-(1-Cyclopentylpiperidin-4-yl)morpholine and to explore new future directions for its use in scientific research.

Synthesis Methods

The synthesis of 4-(1-Cyclopentylpiperidin-4-yl)morpholine involves the reaction of cyclopentyl-4-piperidone with morpholine in the presence of a catalyst. The reaction occurs through the formation of an imine intermediate, which is then reduced to yield the final product. The synthesis method of 4-(1-Cyclopentylpiperidin-4-yl)morpholine has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

4-(1-Cyclopentylpiperidin-4-yl)morpholine has shown promising results in various scientific research applications. One of the main applications of 4-(1-Cyclopentylpiperidin-4-yl)morpholine is in the development of new drugs and treatments for various diseases. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has been found to have potential therapeutic effects in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. 4-(1-Cyclopentylpiperidin-4-yl)morpholine has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.